2-((5-((1-Amino-9,10-dioxo-4-anthryl)amino)-2-methoxyphenyl)sulphonyl)ethyl hydrogen sulphate

Specification

• CAS No.: 73167-24-5
• Molecular Formula: C23H20N2O9S2
• Molecular Weight: 532.5 g/mol
• IUPAC Name: 2-[5-[(4-amino-9,10-dioxoanthracen-1-yl)amino]-2-methoxyphenyl]sulfonylethyl hydrogen sulfate
• Standard InChI: InChI=1S/C23H20N2O9S2/c1-33-18-9-6-13(12-19(18)35(28,29)11-10-34-36(30,31)32)25-17-8-7-16(24)20-21(17)23(27)15-5-3-2-4-14(15)22(20)26/h2-9,12,25H,10-11,24H2,1H3,(H,30,31,32)
• Standard InChI Key: XDPWPTVQRHDJAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=C3C(=C(C=C2)N)C(=O)C4=CC=CC=C4C3=O)S(=O)(=O)CCOS(=O)(=O)O

Introduction

Structural and Molecular Characteristics

The molecular architecture of 2-((5-((1-Amino-9,10-dioxo-4-anthryl)amino)-2-methoxyphenyl)sulphonyl)ethyl hydrogen sulphate integrates multiple functional groups, each contributing to its chemical reactivity and potential applications. The compound’s IUPAC name, 2-[5-[(4-amino-9,10-dioxoanthracen-1-yl)amino]-2-methoxyphenyl]sulfonylethyl hydrogen sulfate, reflects its anthraquinone backbone, methoxyphenyl substituent, and sulphonate-ethyl sulfate side chain.

Molecular Properties

Property	Value
CAS No.	73167-24-5
Molecular Formula	C$_{23}$H$_{20}$N$_{2}$O$_{9}$S$_{2}$
Molecular Weight	532.5 g/mol
IUPAC Name	2-[5-[(4-amino-9,10-dioxoanthracen-1-yl)amino]-2-methoxyphenyl]sulfonylethyl hydrogen sulfate

The anthraquinone moiety (9,10-dioxoanthracene) provides a planar, conjugated system capable of intercalating with biological macromolecules, while the sulphonyl group enhances solubility and potential enzyme-binding affinity. The ethyl hydrogen sulphate chain introduces polarity, facilitating aqueous solubility and metabolic processing.

Synthesis and Preparation

Key Hypothesized Steps

• Anthraquinone Functionalization: The 1-amino-9,10-dioxo-4-anthryl group is likely synthesized via nitration and reduction of anthraquinone precursors, followed by selective amination at the 4-position.

• Methoxyphenyl Coupling: A Buchwald-Hartwig amination or Ullmann coupling may link the anthraquinone amine to the 2-methoxyphenyl ring, as seen in aryl-aryl bond-forming reactions.

• Sulphonylation: The sulphonyl group is introduced through sulfonation of the methoxyphenyl intermediate, potentially using chlorosulfonic acid or sulfur trioxide.

• Ethyl Hydrogen Sulphate Addition: Final esterification with ethyl hydrogen sulphate could employ nucleophilic substitution under controlled pH, though specific conditions are unverified.

Patent literature on statin synthesis (e.g., WO2003004450A1) highlights the use of protecting groups (e.g., isopropylidene) and catalytic hydrogenation for similar multi-step syntheses, suggesting parallels in reaction optimization.

Physicochemical Properties

• Solubility: The sulphate and sulphonyl groups likely confer moderate water solubility, while the anthraquinone core may promote lipid membrane permeability.

• Stability: Anthraquinone derivatives are generally stable under ambient conditions but may degrade under strong acidic or alkaline conditions due to sulphate ester hydrolysis.

• Spectroscopic Signatures:

  • UV-Vis: Expected absorbance maxima near 250–300 nm (anthraquinone π→π* transitions) and 400–500 nm (charge-transfer bands).

  • NMR: Aromatic protons in the anthraquinone (δ 7.5–8.5 ppm) and methoxyphenyl (δ 3.8–4.0 ppm for OCH$_3$) regions, with sulphonate protons near δ 3.5–4.5 ppm.

Biological Activity and Hypothesized Applications

While direct pharmacological studies are unavailable, the compound’s structural motifs suggest potential bioactivity:

Enzyme Inhibition

The sulphonate group may act as a transition-state analog for sulfatases or kinases, akin to heparin derivatives. Patent US7977488B2 documents sulphonamide-containing pyrrole derivatives as acid secretion inhibitors, hinting at gastrointestinal applications.

Challenges in Bioactivity Validation

• Metabolic Instability: The sulphate ester may undergo rapid hydrolysis in vivo, necessitating prodrug strategies.

• Toxicity: Anthraquinones like doxorubicin carry cardiotoxicity risks, warranting preclinical safety assessments.

Comparative Analysis with Structural Analogs

Compound	Key Features	Bioactivity
Mitoxantrone	Anthraquinone dihydroxide	DNA intercalation (anticancer)
Celecoxib	Sulphonamide-linked aryl group	COX-2 inhibition (anti-inflammatory)
Itavastatin Intermediates	Sulphonyl and hydroxy groups	HMG-CoA reductase inhibition

This compound’s unique combination of anthraquinone and sulphonate groups distinguishes it from analogs, potentially enabling dual mechanisms of action (e.g., ROS generation and enzyme inhibition).

Future Research Directions

• Synthesis Optimization: Develop scalable routes using continuous-flow chemistry or biocatalytic methods to improve yield.

• Biological Screening: Prioritize assays for kinase inhibition, DNA interaction, and cytotoxicity across cancer cell lines.

• Prodrug Design: Modify the sulphate ester to enhance metabolic stability while retaining activity.

• Computational Modeling: Predict binding modes with targets like topoisomerase II or sulfatases using molecular docking.